![molecular formula C12H15N3 B1387327 Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine CAS No. 1031843-22-7](/img/structure/B1387327.png)
Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine
Overview
Description
“Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine” is a chemical compound that has recently garnered significant attention in scientific research. It belongs to the class of organic compounds known as quinazolinamines .
Synthesis Analysis
Pyrazole derivatives, such as “Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine”, have been synthesized as target structures and have demonstrated numerous biological activities . The synthesis of pyrazolones and imines of pyrazolone has been reported .Molecular Structure Analysis
The molecular formula of “Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine” is C12H15N3. Pyrazoles consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure .Chemical Reactions Analysis
“Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine” reacts with other compounds to yield different products . For instance, it reacts with 6-methyl-4-oxo-4 H - -benzopyran-3-carboxaldehyde to yield 5- (2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1 H -pyrazolo [3,4- b ]pyridine and 2-methoxy-6-methyl-3- (3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one .Physical And Chemical Properties Analysis
The molecular weight of “Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine” is 201.27 g/mol . More detailed physical and chemical properties are not available in the search results.Future Directions
Pyrazoles and their derivatives have attracted much attention due to their interesting pharmacological properties . They have shown potential in various fields such as material chemistry, as brightening agents, and in the development of semiconductors, liquid crystals, and organic light-emitting diodes . This suggests a promising future for the research and development of “Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine” and similar compounds.
Mechanism of Action
Target of Action
Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine is a complex organic compound that is part of the pyrazole family . Pyrazoles are common structural units in many pharmaceuticals . .
Mode of Action
It’s known that pyrazole derivatives can interact with various biological targets, leading to diverse biological activities .
Biochemical Pathways
Pyrazole derivatives have been shown to be involved in a wide variety of biological activities . For instance, some pyrazole derivatives have been shown to be cytotoxic to several human cell lines .
Result of Action
Some pyrazole derivatives have been shown to exhibit cytotoxic effects on several human cell lines .
properties
IUPAC Name |
N-methyl-1-(5-methyl-1-phenylpyrazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-10-11(8-13-2)9-14-15(10)12-6-4-3-5-7-12/h3-7,9,13H,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYMKNYBFTGMBJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)CNC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl[(5-methyl-1-phenylpyrazol-4-yl)methyl]amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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